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Compound of Interest

Compound Name: DOTA-biotin

Cat. No.: B12374957 Get Quote

For researchers, scientists, and drug development professionals, the validation of in vivo

imaging data with ex vivo tissue analysis is a critical step in preclinical and clinical studies. This

guide provides a comprehensive comparison of DOTA-biotin imaging with histology, offering

detailed experimental protocols, quantitative data, and a clear visualization of the validation

workflow. The avidin-biotin interaction is one of the strongest known non-covalent bonds in

nature, making the DOTA-biotin system a valuable tool for pre-targeted imaging and therapy.

[1][2]

Experimental Workflow: From In Vivo Imaging to
Histological Correlation
The cross-validation of DOTA-biotin imaging with histology involves a multi-step process that

begins with in vivo imaging of a subject administered with a radiolabeled DOTA-biotin
conjugate and concludes with the microscopic analysis of tissue sections from the same

subject. The following diagram illustrates the typical experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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